molecular formula H3O3S B1258205 Antimony hydroxide CAS No. 39349-74-1

Antimony hydroxide

Cat. No.: B1258205
CAS No.: 39349-74-1
M. Wt: 172.78 g/mol
InChI Key: SZOADBKOANDULT-UHFFFAOYSA-K
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Description

Antimony hydroxide, also known as this compound, is a useful research compound. Its molecular formula is H3O3Sb and its molecular weight is 172.78 g/mol. The purity is usually 95%.
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Properties

CAS No.

39349-74-1

Molecular Formula

H3O3S

Molecular Weight

172.78 g/mol

IUPAC Name

antimony(3+);trihydroxide

InChI

InChI=1S/3H2O.Sb/h3*1H2;/q;;;+3/p-3

InChI Key

SZOADBKOANDULT-UHFFFAOYSA-K

SMILES

[OH-].[OH-].[OH-].[Sb+3]

Canonical SMILES

[OH-].[OH-].[OH-].[Sb+3]

Synonyms

antimonite
antimony hydroxide

Origin of Product

United States

Synthesis routes and methods

Procedure details

Tan et al. disclosed a process for the preparation of mixture powder containing tin and molybdenum oxides (Sn-Mo-O) (see J. of Catalysis, 17, 132-142(1970)). In their process, ammonia water was added into a water solution of tin tetrachloride to obtain tin hydroxide precipitate, which was then dispersed in the water solution of molybdenum ammonia. The binary oxide powder was finally obtained by drying the solution. Sala et al. disclosed a process for the preparation of Sn-Sb-O powder (see J. of Catalysis, 34, 68-78 (1974)). In this process, ammonia water was added the water solution of tin chloride and antimony chloride to obtain mixture precipitate of tin hydroxide and antimony hydroxide, which was then dried.
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